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Compound of Interest

Compound Name: Benzyl-PEG9-Ots

Cat. No.: B11829078 Get Quote

In-Depth Technical Guide: Benzyl-PEG9-Ots
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties and

applications of Benzyl-PEG9-Ots, a versatile heterobifunctional linker commonly employed in

the development of Proteolysis Targeting Chimeras (PROTACs).

Core Molecular Data
Benzyl-PEG9-Ots is a polyethylene glycol (PEG)-based linker. The benzyl group serves as a

protecting group for one terminus of the PEG chain, while the tosylate group at the other end

acts as a good leaving group for nucleophilic substitution, facilitating conjugation to other

molecules.

A summary of its key quantitative data is presented below:

Property Value Reference

Molecular Weight 658.8 g/mol [1][2]

Chemical Formula C₃₂H₅₀O₁₂S [1][2]

CAS Number 393517-91-4 [1]
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Benzyl-PEG9-Ots serves as a crucial component in the synthesis of PROTACs. PROTACs are

heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the

ubiquitination and subsequent degradation of the target protein by the proteasome. The PEG

linker in Benzyl-PEG9-Ots offers several advantages in PROTAC design, including enhanced

solubility and improved pharmacokinetic properties.

Representative Experimental Protocols
The following are representative protocols for the synthesis of Benzyl-PEG9-Ots and its

subsequent use in PROTAC assembly. These protocols are derived from general methods for

PEG tosylation and PROTAC linker conjugation.

Synthesis of Benzyl-PEG9-Ots from Benzyl-PEG9-OH
This protocol describes the tosylation of the terminal hydroxyl group of Benzyl-PEG9-alcohol.

Materials:

Benzyl-PEG9-alcohol

Anhydrous Dichloromethane (DCM)

Triethylamine (TEA) or Pyridine

p-Toluenesulfonyl chloride (TsCl)

0.5 M HCl

Saturated sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Dissolve Benzyl-PEG9-alcohol (1 equivalent) in anhydrous DCM in a round-bottom flask

under an inert atmosphere (e.g., nitrogen or argon).
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Cool the solution to 0 °C using an ice bath.

Add triethylamine or pyridine (1.5-2 equivalents) to the solution.

Slowly add p-toluenesulfonyl chloride (1.2-1.5 equivalents) portion-wise to the stirred

solution.

Allow the reaction to stir at 0 °C for several hours and then warm to room temperature

overnight.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction with the addition of water.

Separate the organic layer and wash sequentially with 0.5 M HCl, saturated NaHCO₃

solution, and brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure to yield the crude product.

Purify the crude product by column chromatography on silica gel to obtain pure Benzyl-
PEG9-Ots.

Conjugation of Benzyl-PEG9-Ots to an Amine-
Containing Ligand
This protocol outlines the use of Benzyl-PEG9-Ots to link to an E3 ligase ligand or a target

protein ligand containing a primary or secondary amine.

Materials:

Benzyl-PEG9-Ots

Amine-containing ligand (for E3 ligase or target protein)

Anhydrous Dimethylformamide (DMF)

N,N-Diisopropylethylamine (DIPEA)
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Water

Ethyl acetate

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Dissolve the amine-containing ligand (1 equivalent) and Benzyl-PEG9-Ots (1.1 equivalents)

in anhydrous DMF in a reaction vessel.

Add DIPEA (2-3 equivalents) to the reaction mixture.

Heat the reaction to a suitable temperature (e.g., 60-80 °C) and stir overnight under an inert

atmosphere.

Monitor the reaction progress by LC-MS.

Upon completion, cool the reaction mixture and dilute with water.

Extract the product with ethyl acetate.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.

Purify the resulting conjugate by preparative HPLC.

Visualizing Synthetic and Application Workflows
The following diagrams illustrate the synthesis of Benzyl-PEG9-Ots and its application in a

typical PROTAC assembly workflow.
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Caption: Synthesis of Benzyl-PEG9-Ots from its alcohol precursor.
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Caption: Application of Benzyl-PEG9-Ots in PROTAC assembly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Benzyl-PEG9-Ots molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11829078#benzyl-peg9-ots-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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